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Compound of Interest

Compound Name: CB 168

Cat. No.: B12399364 Get Quote

Technical Support Center: PCB-168 Analysis
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in minimizing

background contamination during Polychlorinated Biphenyl (PCB) congener 168 (PCB-168)

testing.

Troubleshooting Guide: High Background
Contamination
This guide addresses common issues related to high background levels of PCB-168 in

analytical blanks.
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Why am I seeing high levels of

PCB-168 in my method

blanks?

Contaminated solvents,

reagents, or glassware.

Introduction of contaminants

from the laboratory

environment (e.g., dust, air).

Carryover from a previous

high-concentration sample.

Contaminated analytical

instrument components (e.g.,

injection port, column).

1. Solvent and Reagent

Check: Analyze a solvent

blank directly. If contaminated,

use a fresh bottle of high-purity

solvent. Prepare fresh

reagents using solvents that

have been tested and

confirmed to be clean. 2.

Glassware and Equipment

Cleanliness: Re-clean all

glassware and equipment

using the rigorous cleaning

protocol outlined below.

Analyze a rinsate blank by

rinsing a piece of cleaned

glassware with clean solvent.

3. Environmental Contribution:

Minimize exposure of samples,

extracts, and glassware to the

laboratory air.[1] If possible,

work in a clean hood or glove

box. 4. Instrument Carryover:

Run several solvent blanks

through the GC/MS system to

flush the system. If the issue

persists, clean or replace the

injection port liner and the first

few centimeters of the

analytical column. 5. Phthalate

Contamination: The presence

of phthalate esters can

indicate a general

contamination problem during

sample preparation.[1] Review

sample handling procedures to

eliminate contact with plastics.
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My field blanks are

contaminated, but my method

blanks are clean. What does

this indicate?

Contamination during sample

collection, handling, or

transport. Contaminated

sampling equipment or

containers.

1. Review Sampling Protocol:

Ensure that all sampling

personnel are trained in clean

sampling techniques. Minimize

exposure of the sample to the

atmosphere during collection.

2. Equipment Blanks: Collect

equipment blanks by rinsing

sampling equipment with clean

solvent before and after

sampling to identify the source

of contamination. 3. Container

Blanks: Analyze a blank

sample container from the

same lot used for the

environmental samples to

check for contamination.

What are acceptable

background levels for PCB-

168 in a method blank?

The acceptable level of

contamination in a method

blank is dependent on the

required detection limit of the

analysis and regulatory

guidelines.

For low-level analysis, such as

using EPA Method 1668,

individual congener

concentrations in a method

blank should ideally be non-

detect. However, some

guidelines suggest that a

sample result is acceptable if it

is at least 10 times greater

than the amount found in the

blank.[2] Method blanks can

sometimes contain PCB

congeners up to 20 pg/L, and

results should be corrected for

this background.[3]

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of laboratory background contamination for PCB-168?
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A1: Common sources include:

Commercial PCB formulations (Aroclors): These can be present in older laboratory

equipment, building materials, and electrical components.[4]

Solvents and Reagents: Even high-purity solvents can contain trace levels of PCBs. It is

crucial to test each new bottle or lot.

Glassware and Labware: Improperly cleaned glassware can adsorb and then leach PCBs

into subsequent samples.[5]

Laboratory Air and Dust: PCBs are semi-volatile and can be present in indoor air and settled

dust, leading to sample contamination.[4]

Plastics: Flexible plastics can contain phthalate esters and other compounds that can

interfere with PCB analysis and may also be a source of contamination.[1]

Silicone-based products: Some silicone products can be a source of certain PCB congeners.

[4]

Q2: How should I clean my glassware for ultratrace PCB-168 analysis?

A2: A rigorous cleaning procedure is essential. Refer to the detailed "Glassware Cleaning

Protocol for Ultratrace PCB Analysis" in the Experimental Protocols section below. The general

steps involve a detergent wash, solvent rinse, and baking at a high temperature.

Q3: Can I use plastic containers or pipette tips during my sample preparation?

A3: It is strongly recommended to avoid all plastic materials during sample preparation for

ultratrace PCB analysis.[1] Use glass, stainless steel, or aluminum foil (that has been solvent-

rinsed) to minimize the risk of contamination from phthalates and other plasticizers that can

interfere with the analysis.

Q4: How can I minimize contamination from the laboratory environment?

A4: To minimize environmental contamination, it is recommended to:

Prepare samples in a dedicated clean area or a laminar flow hood.
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Keep samples covered with solvent-rinsed aluminum foil whenever possible.

Regularly clean laboratory surfaces.

If laboratory air is a suspected source, consider using a glove box or other controlled

environment for sample preparation steps.[6]

Experimental Protocols
Glassware Cleaning Protocol for Ultratrace PCB
Analysis
This protocol is designed to provide scrupulously clean glassware for the analysis of PCB-168

at ultratrace levels.

Materials:

Phosphate-free laboratory detergent

Deionized water

Tap water

High-purity acetone

High-purity hexane

Oven capable of reaching 400°C

Procedure:

Initial Rinse: Immediately after use, rinse glassware with tap water to remove the bulk of any

residues.

Detergent Wash: Wash the glassware thoroughly with a warm solution of phosphate-free

laboratory detergent. Use brushes to scrub all surfaces.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.epa.gov/pcbs/standard-operating-procedure-sampling-porous-surfaces-polychlorinated-biphenyls-pcbs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tap Water Rinse: Rinse the glassware extensively with warm tap water to remove all traces

of detergent.

Deionized Water Rinse: Rinse the glassware at least three times with deionized water.

Solvent Rinse: Rinse the glassware with high-purity acetone to remove any remaining

organic residues and to aid in drying. Follow this with a rinse using high-purity hexane.

Drying and Baking: Allow the glassware to air dry in a clean environment. Once dry, bake the

glassware in an oven at 400°C for at least 4 hours. This will thermally degrade any remaining

organic contaminants.

Storage: After cooling, cover the openings of the glassware with solvent-rinsed aluminum foil

and store in a clean, dust-free cabinet.

Sample Extraction and Cleanup Workflow to Minimize
Contamination
This protocol outlines a general workflow for the extraction and cleanup of soil or sediment

samples for PCB-168 analysis, with an emphasis on minimizing background contamination.

Materials:

Cleaned glassware (as per the protocol above)

High-purity solvents (hexane, acetone, dichloromethane)

Anhydrous sodium sulfate (baked at 400°C)

Activated silica gel and/or Florisil for cleanup (baked at appropriate temperatures)

Extraction apparatus (e.g., Soxhlet or Pressurized Liquid Extraction system)

Procedure:

Sample Preparation: In a clean environment, weigh the sample into a clean extraction

thimble or cell.
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Spiking: Spike the sample with a solution of isotopically labeled PCB standards. This allows

for the correction of recovery losses during the extraction and cleanup process.

Extraction: Extract the sample using an appropriate solvent mixture (e.g., hexane/acetone).

The use of a closed system like a Soxhlet or PLE is recommended to minimize exposure to

the lab environment.

Drying: Dry the extract by passing it through a column of baked anhydrous sodium sulfate.

Concentration: Concentrate the extract to a small volume using a gentle stream of high-

purity nitrogen or a rotary evaporator. Avoid concentrating to dryness.

Cleanup: Clean the extract using column chromatography with activated silica gel or Florisil

to remove interfering compounds. The choice of adsorbent and elution solvents will depend

on the sample matrix.

Final Concentration: Concentrate the cleaned extract to the final volume required for GC/MS

analysis.

Internal Standard Addition: Add an internal standard to the final extract just before analysis to

allow for accurate quantification.

Data Presentation
The following table summarizes acceptable blank contamination levels for PCB congeners

based on EPA Method 1668.

Parameter Acceptable Level Reference

Individual Congener in Method

Blank
< 20 pg/L [2][3]

Total PCB in Rinsate Blank < 600 pg/L [2]

Sample to Blank Ratio > 10X [2]
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High PCB-168 Background Detected in Method Blank

Analyze Solvent Blank
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Pass

Solvent is Contaminated

Fail

Analyze Rinsate Blank of Cleaned Glassware Use New Bottle of High-Purity Solvent

Problem Persists, Further Investigation Needed

Glassware is Clean

Pass

Glassware is Contaminated

Fail

Run Multiple Solvent Blanks Through GC/MS Re-clean All Glassware Using Rigorous Protocol

Instrument is Clean

Pass

Instrument Carryover Suspected

Fail

Investigate Environmental Sources (Air, Dust)

Background Levels Acceptable

Clean/Replace Injector Liner and Column Inlet

Implement Engineering Controls (Clean Hood, Glove Box)
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Dry Extract with Baked Sodium Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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